Ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate

• Molecular Formula: C22H24N2O4S
• Molecular Weight: 412.5 g/mol
• IUPAC Name: ethyl 2-[(5-oxo-1-phenylpyrrolidine-3-carbonyl)amino]-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate
• InChI: InChI=1S/C22H24N2O4S/c1-2-28-22(27)19-16-10-6-7-11-17(16)29-21(19)23-20(26)14-12-18(25)24(13-14)15-8-4-3-5-9-15/h3-5,8-9,14H,2,6-7,10-13H2,1H3,(H,23,26)
• InChI Key: NBEPGHNEWFAPRN-UHFFFAOYSA-N
• SMILES: CCOC(=O)C1=C(SC2=C1CCCC2)NC(=O)C3CC(=O)N(C3)C4=CC=CC=C4

Description

Ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is a chemical compound that has gained considerable attention in the scientific community due to its potential applications in various fields.

Mechanism of Action

The mechanism of action of ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate is not fully understood. However, it is believed to exert its anticancer activity by inhibiting the activity of certain enzymes that are involved in cell proliferation and survival pathways.
Biochemical and Physiological Effects:
Ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been shown to have several biochemical and physiological effects. In addition to its anticancer activity, it has also been found to have anti-inflammatory and antioxidant properties. It has also been investigated for its potential as a neuroprotective agent.

Advantages and Limitations for Lab Experiments

One of the main advantages of using ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate in lab experiments is its potential as an anticancer agent. However, one of the limitations is the lack of understanding of its mechanism of action, which makes it difficult to optimize its use in lab experiments.

Future Directions

There are several future directions that could be explored in the study of ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate. One direction is to further investigate its potential as an anticancer agent, with a focus on optimizing its use in combination with other chemotherapeutic agents. Another direction is to investigate its potential as a neuroprotective agent, with a focus on its use in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. Finally, further research is needed to fully understand its mechanism of action, which could lead to the development of more effective treatments for cancer and other diseases.

Synthesis Methods

Ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate can be synthesized using a multistep process. The first step involves the reaction of 3-phenylpropanoic acid with thionyl chloride to form 3-phenylpropanoyl chloride. The second step involves the reaction of 3-phenylpropanoyl chloride with 3-aminopyrrolidine to form 3-[(3-phenylpropanoyl)amino]pyrrolidine. The third step involves the reaction of 3-[(3-phenylpropanoyl)amino]pyrrolidine with ethyl 3-bromobenzoate to form ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate.

Scientific Research Applications

Ethyl 2-{[(5-oxo-1-phenylpyrrolidin-3-yl)carbonyl]amino}-4,5,6,7-tetrahydro-1-benzothiophene-3-carboxylate has been extensively studied for its potential applications in various fields. In the field of medicinal chemistry, this compound has been investigated for its potential as an anticancer agent. In one study, it was found to inhibit the growth of breast cancer cells by inducing cell cycle arrest and apoptosis. In another study, it was found to inhibit the growth of lung cancer cells by inducing autophagy and apoptosis.